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Compound of Interest

Compound Name: IT-143B

Cat. No.: B15564318 Get Quote

Essential Safety and Handling Guide for IT-143B
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of IT-143B. Adherence to these procedures is critical for ensuring

laboratory safety and minimizing risk. IT-143B is a rare, piericidin-class antibiotic isolated from

a Streptomyces sp.[1] While a comprehensive Safety Data Sheet (SDS) is not publicly

available, information from chemical suppliers and data on related compounds indicate that this

substance should be treated as hazardous.[2]

Physicochemical and Safety Data
A summary of the key data for IT-143B is presented below for easy reference.
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Property Value

Molecular Formula C₂₈H₄₁NO₄[2][3]

Molecular Weight 455.63 g/mol [2][3]

CAS Number 183485-34-9[2][3]

Appearance Supplied as an oil[2]

Purity ≥95%[2]

Solubility
Soluble in ethanol, methanol, DMSO, and

dimethylformamide[1][2][3]

Storage Long-term storage at -20°C[2][3]

Known Biological Activity

Active against Aspergillus fumigatus,

Micrococcus luteus, and KB carcinoma cells.[1]

Inhibits the proliferation of OS-RC-2 and ACHN

cancer cells.[2]

Toxicity Profile

Should be considered hazardous.[2] A related

compound, Piericidin A, is fatal if swallowed, in

contact with skin, or if inhaled.[4]

Operational and Disposal Plans
The following procedural guidance is designed to directly address key operational questions

regarding the safe handling and disposal of IT-143B.

Experimental Workflow for Handling IT-143B
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE:
- Lab Coat

- Chemical Splash Goggles
- Nitrile or Neoprene Gloves

Prepare Chemical Fume Hood

Gather all necessary materials
(solvents, vials, etc.)

Weigh IT-143B in fume hood

Begin Experiment

Dissolve in appropriate solvent
(e.g., DMSO, Ethanol)

Prepare stock solutions and aliquots

Decontaminate surfaces

Experiment Complete

Segregate and label all waste
(solid and liquid)

Store waste in a designated
hazardous waste area

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of IT-143B from preparation to disposal.
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Personal Protective Equipment (PPE) and Engineering
Controls
Due to the hazardous nature of IT-143B, stringent safety measures are required.

Engineering Controls: All work with IT-143B, including weighing, dissolving, and aliquoting,

must be conducted within a certified chemical fume hood to prevent inhalation of aerosols or

dust.[3]

Primary PPE:

Lab Coat: A standard laboratory coat must be worn at all times.

Eye Protection: Chemical splash goggles are mandatory.

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required.[3]

Step-by-Step Handling Protocol
Preparation: Before handling the compound, ensure you are wearing the appropriate PPE

and that all operations will be performed in a chemical fume hood.

Stock Solution Preparation:

IT-143B is supplied as an oil.[2]

To make a stock solution, dissolve IT-143B in a solvent of choice such as ethanol,

methanol, DMSO, or dimethylformamide.[2] The solvent should be purged with an inert

gas.[2]

General Handling:

Do not ingest, inhale, or allow the compound to come into contact with eyes, skin, or

clothing.[2]

Wash hands and any exposed skin thoroughly after handling.

Disposal Plan
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All waste containing IT-143B must be treated as hazardous chemical waste.

Waste Segregation:

Solid Waste: Collect any solid waste, such as contaminated pipette tips, tubes, and vials,

in a designated, leak-proof hazardous waste container.[3]

Liquid Waste: Collect all liquid waste, including stock solutions and experimental media, in

a dedicated, sealed, and shatter-resistant container suitable for organic solvents.[3]

Labeling: Clearly label all hazardous waste containers with "Hazardous Waste," the full

chemical name "IT-143B," and any associated hazards.[3]

Storage: Store sealed waste containers in a designated, secure, and well-ventilated

secondary containment area.[3]

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.[3] Do not pour IT-143B waste

down the drain.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water and seek

medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

and seek medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Seek immediate medical attention. Do not induce vomiting.

This guidance is based on the best available information. Always consult with your institution's

EHS department for specific safety protocols and requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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